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Compound of Interest

Compound Name: Butylcyclopropane

Cat. No.: B14743355

Disclaimer: A specific Safety Data Sheet (SDS) for Butylcyclopropane is not readily available
in public databases. The following guidance is based on the known chemical and physical
properties of Butylcyclopropane and general safety protocols for handling flammable liquid
hydrocarbons. Researchers, scientists, and drug development professionals should always
conduct a thorough risk assessment before handling any chemical and consult with their
institution's Environmental Health and Safety (EHS) department.

Butylcyclopropane is a flammable liquid hydrocarbon. While specific toxicity data is limited, it
is prudent to handle it with care to minimize exposure and prevent ignition. The following
information provides essential safety and logistical procedures for handling
Butylcyclopropane in a laboratory setting.

Chemical and Physical Properties of Butylcyclopropane

A summary of the known quantitative data for Butylcyclopropane is presented below. These
properties are crucial for understanding its behavior and potential hazards.
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Property Value

Molecular Formula C7H14

Molecular Weight 98.19 g/mol

Boiling Point 99.1 °C at 760 mmHg
Melting Point -124.7 °C

Density 0.792 g/cm3

Vapor Pressure

44.7 mmHg at 25°C

Source: LookChem, PubChem

Personal Protective Equipment (PPE)

When handling Butylcyclopropane, appropriate personal protective equipment is mandatory

to prevent skin and eye contact, and inhalation of vapors.

Eye Protection: Chemical safety goggles or a face shield should be worn to protect against
splashes.[1][2]

Hand Protection: Chemical-resistant gloves, such as nitrile or neoprene, are essential to
prevent skin contact.[1]

Body Protection: A flame-resistant lab coat is required.[3][4] For larger quantities or in
situations with a higher risk of splashing, chemical-resistant aprons or coveralls should be
considered.

Respiratory Protection: Work with Butylcyclopropane should be conducted in a well-
ventilated area, preferably within a certified chemical fume hood, to minimize the inhalation
of vapors.[3][5][6] If a fume hood is not available or if there is a potential for high vapor
concentrations, a respirator with an appropriate organic vapor cartridge may be necessary.

Operational Plan: From Receipt to Disposal
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A systematic approach to handling Butylcyclopropane is critical to ensure safety and minimize

risks.

Receiving and Storage

 Inspection: Upon receipt, inspect the container for any signs of damage or leaks.

Storage Location: Store Butylcyclopropane in a cool, dry, and well-ventilated area away
from heat, sparks, and open flames.[7] It should be stored in a designated flammable liquids
storage cabinet.[3][6]

Incompatible Materials: Keep Butylcyclopropane segregated from oxidizing agents and
other incompatible materials.

Container Integrity: Ensure containers are tightly sealed when not in use to prevent the
escape of vapors.[3]

Handling and Use

Work Area: All handling of Butylcyclopropane should be performed inside a certified
chemical fume hood to control vapor accumulation.[5][6]

Ignition Sources: Eliminate all potential ignition sources from the work area, including open
flames, hot plates, and spark-producing equipment.[3]

Transferring Liquids: When transferring Butylcyclopropane, especially in larger quantities,
use bonding and grounding to prevent the buildup of static electricity.[5] Use a funnel to
minimize splashing.

Heating: Do not heat Butylcyclopropane with an open flame. Use intrinsically safe heating
sources such as heating mantles, water baths, or oil baths.[5][7]

Disposal Plan

Proper disposal of Butylcyclopropane and contaminated materials is crucial to protect the

environment and comply with regulations.
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o Waste Collection: Collect waste Butylcyclopropane in a clearly labeled, sealed, and
appropriate container. The container should be designated for flammable hydrocarbon
waste.[3][8]

e Segregation: Do not mix Butylcyclopropane waste with other waste streams, particularly
oxidizing agents.

» Disposal Route: Dispose of waste Butylcyclopropane through your institution's hazardous
waste management program.[9] Options for solvent disposal include recycling, incineration,
or placement in a designated hazardous waste landfill.[9][10]

o Contaminated Materials: Any materials, such as gloves, absorbent pads, or paper towels,
that come into contact with Butylcyclopropane should be considered hazardous waste and
disposed of accordingly.

Emergency Procedures: Spill Response Workflow

In the event of a Butylcyclopropane spill, a swift and organized response is necessary to
mitigate the hazards. The following diagram outlines the logical workflow for handling a spill.

...........

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

6/6

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14743355?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

